Cas no 1211199-35-7 (2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 1211199-35-7
• MF: C₅H₄F₃N₃O₂S
• MW: 227.16436958313
• CID: 4577899
• Update Time: 2025-05-26

2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoroethyl N-(1,3,4-Thiadiazol-2-yl)carbamate
• Carbamic acid, N-1,3,4-thiadiazol-2-yl-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C5H4F3N3O2S/c6-5(7,8)1-13-4(12)10-3-11-9-2-14-3/h2H,1H2,(H,10,11,12)
• InChI Key： CIWFWHVLSORFJS-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=NN=CS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate

Introduction to 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate (CAS No. 1211199-35-7) in Modern Chemical and Pharmaceutical Research

2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate (CAS No. 1211199-35-7) is a fluorinated carbamate derivative featuring a 1,3,4-thiadiazole moiety. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. The presence of fluorine atoms in the trifluoroethyl group imparts enhanced lipophilicity and metabolic stability, making it a promising candidate for drug development. The 1,3,4-thiadiazole ring is well-documented for its biological activity, particularly in antimicrobial and anti-inflammatory applications.

The compound’s molecular structure combines the versatility of the carbamate functional group with the electron-deficient nature of the thiadiazole heterocycle. This combination facilitates diverse chemical modifications and interactions with biological targets. Recent studies have highlighted the potential of this scaffold in designing novel therapeutic agents. For instance, modifications to the trifluoroethyl side chain have been explored to optimize pharmacokinetic profiles, while the 1,3,4-thiadiazole core has been investigated for its role in modulating enzyme activity.

In the realm of medicinal chemistry, 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate represents a fascinating example of how structural engineering can enhance biological activity. The fluorine atoms in the trifluoroethyl group not only improve solubility in lipophilic environments but also contribute to selective binding with biological targets. This has led to its exploration as a lead compound in several drug discovery programs targeting neurological disorders and infectious diseases.

Recent advancements in computational chemistry have enabled more precise modeling of how this compound interacts with biological systems. Molecular dynamics simulations and quantum mechanical calculations have revealed that the 1,3,4-thiadiazole ring adopts specific conformations that enhance binding affinity to protein targets. These insights have guided synthetic chemists in designing analogs with improved efficacy and reduced toxicity.

The pharmaceutical industry has shown particular interest in derivatives of 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate due to their potential as kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases. The carbamate moiety provides a hinge-binding motif that interacts with key residues in kinase active sites. Early clinical trials have demonstrated promising results when this compound is used as a scaffold for developing kinase inhibitors.

Another area where this compound has been extensively studied is its application as an intermediate in agrochemical formulations. The combination of fluorine and thiadiazole moieties enhances its stability under environmental stressors such as UV radiation and moisture. This makes it an ideal candidate for developing next-generation pesticides that are both effective and environmentally sustainable.

The synthesis of 2,2,2-trifluoroethyl N-(1,3,4-thiadiazol-2-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent innovations in green chemistry have led to more efficient synthetic routes that minimize waste and reduce energy consumption. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

Future research directions for this compound include exploring its potential as an antiviral agent. The electron-deficient nature of the thiadiazole ring suggests it may interfere with viral replication mechanisms by inhibiting essential enzymes or disrupting viral protein-protein interactions. Preliminary studies have shown encouraging results when tested against certain viral strains.

In conclusion, 2 , 22 , 22 -trifluoroethyl N-(1 , 33 , 44 -thiadiazol -22 -yl)carbamate (CAS No .1211199 -35 -77 ) is a versatile compound with significant applications across multiple sectors . Its unique structural features make it an attractive candidate for drug development , agrochemical formulations , and material science . As research continues to uncover new applications for this scaffold , it is likely to remain at the forefront of chemical innovation .